Cas no 1807152-61-9 (4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid
• CAS No: 1807152-61-9
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4806745
• Update Time: 2025-06-08

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-7(10)4-1-3(2-11)6(13(16)17)5(12-4)8(14)15/h1,7H,(H,14,15)
• InChI Key： CQTZWNYJNZITSY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid

Introduction to 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid (CAS No. 1807152-61-9)

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid, identified by the chemical identifier CAS No. 1807152-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in drug development due to their unique structural and electronic properties. The presence of functional groups such as the cyano group, the nitro group, and the difluoromethyl moiety makes this molecule a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural framework of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid consists of a pyridine core substituted with various electron-withdrawing and electron-donating groups. The cyano group at the 4-position and the nitro group at the 3-position introduce significant electron density variations across the ring, which can influence its reactivity and interactions with biological targets. Additionally, the difluoromethyl group at the 6-position enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and cellular uptake, which are critical factors in drug design.

In recent years, there has been a growing interest in nitropyridines as pharmacophores due to their ability to modulate various biological pathways. Studies have demonstrated that nitropyridines can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid may contribute to its potential as a lead compound in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The cyano group can serve as a site for further derivatization, allowing chemists to explore different analogs with tailored biological activities. The nitro group, while traditionally known for its oxidizing properties, can also be reduced to an amine or converted into other functional groups, providing multiple pathways for structural diversification. The difluoromethyl group is particularly interesting because it can enhance metabolic stability and binding affinity towards target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid with high precision. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in diseases such as cancer and inflammation. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

The synthesis of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nitration of pyridine derivatives followed by cyanation and introduction of the difluoromethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the pyridine ring.

In conclusion, 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of electron-withdrawing groups like the cyano and nitro moieties with lipophilic enhancements from the difluoromethyl group makes this compound an attractive scaffold for drug discovery. As research continues to uncover new therapeutic applications, compounds like 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-carboxylic acid are poised to play a crucial role in developing next-generation medications.

The future directions for this compound include exploring its pharmacokinetic properties, conducting preclinical studies to assess its safety and efficacy, and developing novel derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.